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Compound of Interest

Compound Name: Seralutinib

Cat. No.: B610791

Seralutinib, an investigational tyrosine kinase inhibitor, requires careful handling and disposal
to ensure laboratory safety and environmental protection. This guide provides essential
information for researchers, scientists, and drug development professionals on the proper
disposal procedures for Seralutinib, based on available safety data and standard laboratory
practices.

Seralutinib Hazard Profile

Before handling or disposing of Seralutinib, it is crucial to be aware of its associated hazards.
The following table summarizes the key safety information.

Hazard Category GHS Classification Precautionary Statements
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Procedural Guidance for Seralutinib Disposal
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The primary recommendation for the disposal of Seralutinib is to adhere to all prevailing
country, federal, state, and local regulations for chemical waste.[1] The following steps provide
a general operational plan for the safe disposal of Seralutinib in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure appropriate PPE is worn. This
includes:

Safety goggles with side-shields[1]

Protective gloves[1]

Impervious clothing (e.g., lab coat)[1]

A suitable respirator, especially if dealing with dust or aerosols[1]
Step 2: Waste Segregation and Collection

e Solid Waste: Collect un-used Seralutinib powder, contaminated labware (e.g., weigh boats,
pipette tips), and contaminated PPE in a dedicated, clearly labeled hazardous waste
container.

» Liquid Waste: Solutions containing Seralutinib should be collected in a separate, labeled
hazardous waste container for liquid chemical waste. Do not mix with other solvent waste
streams unless compatible and permitted by your institution's waste management guidelines.

o Sharps Waste: Needles, syringes, or other sharps contaminated with Seralutinib must be
disposed of in a designated sharps container for chemical-contaminated sharps.

Step 3: Spill Management and Decontamination
In the event of a spill, follow these procedures:
o Evacuate personnel from the immediate area to a safe location.[1]

e Ensure adequate ventilation.[1]
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o Wearing full PPE, absorb liquid spills with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.[1]

o For solid spills, carefully sweep or scoop the material to avoid generating dust.
» Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

o Collect all contaminated materials, including the absorbent, into a labeled hazardous waste
container.

Step 4: Final Disposal

o Arrange for the disposal of all Seralutinib waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Provide the waste manifest with accurate information about the contents, including the
Safety Data Sheet (SDS) for Seralutinib.

» Do not dispose of Seralutinib down the drain or in the regular trash.[1]

Seralutinib Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Seralutinib waste in a laboratory setting.
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Seralutinib Waste Generated

Identify Waste Type

Solid Waste Liquid Waste Sharps Waste
(Powder, Contaminated Labware, PPE) (Solutions containing Seralutinib) (Contaminated Needles, Syringes)

Collect in Labeled Collect in Labeled Collect in Labeled
Hazardous Solid Waste Container Hazardous Liquid Waste Container Chemical Sharps Container

Accidental Spill?

Follow Spill Management Protocol:
1. Wear Full PPE
2. Absorb/Contain Spill
3. Decontaminate Area
4. Collect Contaminated Materials

Arrange for Disposal via
EHS / Licensed Contractor

Click to download full resolution via product page

Caption: Seralutinib Waste Disposal Decision Workflow.
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Disclaimer: This information is intended as a guide for trained laboratory professionals. Always
consult your institution's specific safety and waste disposal protocols and the most current
Safety Data Sheet for Seralutinib before handling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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